molecular formula C10H9N3O4S B8588074 1-({[(Pyrimidin-2-yl)sulfanyl]acetyl}oxy)pyrrolidine-2,5-dione CAS No. 922182-29-4

1-({[(Pyrimidin-2-yl)sulfanyl]acetyl}oxy)pyrrolidine-2,5-dione

Cat. No.: B8588074
CAS No.: 922182-29-4
M. Wt: 267.26 g/mol
InChI Key: JEQASFRPQWWUSH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-({[(Pyrimidin-2-yl)sulfanyl]acetyl}oxy)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C10H9N3O4S and its molecular weight is 267.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

922182-29-4

Molecular Formula

C10H9N3O4S

Molecular Weight

267.26 g/mol

IUPAC Name

(2,5-dioxopyrrolidin-1-yl) 2-pyrimidin-2-ylsulfanylacetate

InChI

InChI=1S/C10H9N3O4S/c14-7-2-3-8(15)13(7)17-9(16)6-18-10-11-4-1-5-12-10/h1,4-5H,2-3,6H2

InChI Key

JEQASFRPQWWUSH-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)N(C1=O)OC(=O)CSC2=NC=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

12.31 g (107 mMol) N-hydroxysuccinimide and 22.70 g (110 mMol) dicyclohexylcarbodiimide were added at −35° C. to a solution of 18.27 g (107 mMol) (Pyrimidin-2-ylsulfanyl)-acetic acid (a) dissolved in 200 ml DMF. The reaction mixture was stirred for 16 h under argon. The residue was filtered and the filtrate was evaporated in vacuo to dryness. The remaining product was dissolved under reflux in 400 ml ethyl acetate, the hot solution was filtered and the mixture was subjected to a chromatographic purification (Florisil) using ethyl acetate. The compound was then recrystallised from ethyl acetate.
Quantity
12.31 g
Type
reactant
Reaction Step One
Quantity
22.7 g
Type
reactant
Reaction Step One
Quantity
18.27 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step Two

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